Benzene, 1-methoxy-4-(1-propenyl)-

• CAS No.: 104-46-1
• Product Name: Benzene, 1-methoxy-4-(1-propenyl)-
• Molecular Formula: C10H12O
• Molecular Weight: 148.2 g/mol
• IUPAC Name: 1-methoxy-4-[(E)-prop-1-enyl]benzene
• Standard InChI: InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3-8H,1-2H3/b4-3+
• Standard InChIKey: RUVINXPYWBROJD-ONEGZZNKSA-N
• Isomeric SMILES: C/C=C/C1=CC=C(C=C1)OC
• SMILES: CC=CC1=CC=C(C=C1)OC
• Canonical SMILES: CC=CC1=CC=C(C=C1)OC
• Appearance: Solid powder
• Boiling Point: 454.1 °F at 760 mm Hg (NTP, 1992); 234.5 °C; 234 °C
• Colorform: White crystals
• Density: 0.9882 (NTP, 1992); 0.9878 @ 20 °C/4 °C; 0.983-0.988
• Flash Point: 195 °F (NTP, 1992)
• Melting Point: 70.4 °F (NTP, 1992); 21.325 °C; 21.3 °C
• Physical Description: Anethole appears as white crystals or a liquid. Odor of anise oil and a sweet taste. (NTP, 1992); Liquid; Colourless to faintly yellow liquid with an aniseed-like odou
• Description: Anethole is a monomethoxybenzene that is methoxybenzene substituted by a prop-1-en-1-yl group at position 4. It is a derivative of phenylpropene, a type of aromatic compound that occurs widely in nature, in essential oils. It is used in perfumes, food and cosmetic industries (toothpastes), bleaching colors, and photography, and as an embedding material. Anethole has a role as a plant metabolite. Anethole has potent antimicrobial properties, against bacteria, yeasts, and fungi. Antifungal activity includes increasing the effectiveness of some other phytochemicals (such as polygodial) against Saccharomyces cerevisiae and Candida albicans.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Slightly soluble (NTP, 1992); 1:8 IN 80% ALCOHOL; 1:1 IN 90% ETHANOL; ALMOST WATER INSOL; MISCIBLE WITH CHLOROFORM & ETHER; Water solubility = 1.110E-1 g/l @ 25 °C; Slightly soluble in water; miscible with chloroform and ether; 1 ml in 2 ml 96% alcohol (in ethanol)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(4-methoxyphenyl)propene; 1-methoxy-4-(1-propenyl)benzene; anethole; anethole, (E)-isomer; anethole, (Z)-isomer; p-propenylanisole; trans-anethole
• Vapor Pressure: 0.07 mmHg; 5.45 Pa @ 294 deg K
• Reference: 1: Falahati-Anbaran M, Mohammadi Bazargani M, Rohloff J. Large scale geographical mapping of essential oil volatiles in Heracleum (Apiaceae): identification of novel compounds and unraveling cryptic variation. Chem Biodivers. 2018 Jun 15. doi: 10.1002/cbdv.201800230. [Epub ahead of print] PubMed PMID: 29906333.; 2: Sá NAR, Bruno JB, Guerreiro DD, Cadenas J, Alves BG, Cibin FWS, Leal-Cardoso JH, Gastal EL, Figueiredo JR. Anethole reduces oxidative stress and improves in vitro survival and activation of primordial follicles. Braz J Med Biol Res. 2018;51(8):e7129. doi: 10.1590/1414-431x20187129. Epub 2018 May 28. PubMed PMID: 29846431.; 3: Cautela D, Vella FM, Castaldo D, Laratta B. Characterization of essential oil recovered from fennel horticultural wastes. Nat Prod Res. 2018 May 30:1-5. doi: 10.1080/14786419.2018.1478827. [Epub ahead of print] PubMed PMID: 29846092.; 4: Gomes da Rocha Voris D, Dos Santos Dias L, Alencar Lima J, Dos Santos Cople Lima K, Pereira Lima JB, Dos Santos Lima AL. Evaluation of larvicidal, adulticidal, and anticholinesterase activities of essential oils of Illicium verum Hook. f., Pimenta dioica (L.) Merr., and Myristica fragrans Houtt. against Zika virus vectors. Environ Sci Pollut Res Int. 2018 May 28. doi: 10.1007/s11356-018-2362-y. [Epub ahead of print] PubMed PMID: 29808407.; 5: Kang NH, Mukherjee S, Min T, Kang SC, Yun JW. Trans-anethole ameliorates obesity via induction of browning in white adipocytes and activation of brown adipocytes. Biochimie. 2018 May 24. pii: S0300-9084(18)30132-9. doi: 10.1016/j.biochi.2018.05.009. [Epub ahead of print] PubMed PMID: 29803631.; 6: Hayashi K, Yamaguchi Y, Ogita A, Tanaka T, Kubo I, Fujita KI. Effect of nagilactone E on cell morphology and glucan biosynthesis in budding yeast Saccharomyces cerevisiae. Fitoterapia. 2018 Jul;128:112-117. doi: 10.1016/j.fitote.2018.05.003. Epub 2018 May 14. PubMed PMID: 29772300.; 7: Masoudi S. Volatile Constituents from Different Parts of Three Lamiacea Herbs from Iran. Iran J Pharm Res. 2018 Winter;17(1):365-376. PubMed PMID: 29755567; PubMed Central PMCID: PMC5937106.; 8: Zhang G, Yuan C, Sun Y. Effect of Selective Encapsulation of Hydroxypropyl-β-cyclodextrin on Components and Antibacterial Properties of Star Anise Essential Oil. Molecules. 2018 May 9;23(5). pii: E1126. doi: 10.3390/molecules23051126. PubMed PMID: 29747430.; 9: Bal S, Yadav A, Verma N, Gupta R, Aggarwal NK. Shielding effect of anethole against arsenic induced genotoxicity in cultured human peripheral blood lymphocytes and effect of GSTO1 polymorphism. 3 Biotech. 2018 May;8(5):232. doi: 10.1007/s13205-018-1263-6. Epub 2018 Apr 30. PubMed PMID: 29725571; PubMed Central PMCID: PMC5928012.; 10: Hashem AS, Awadalla SS, Zayed GM, Maggi F, Benelli G. Pimpinella anisum essential oil nanoemulsions against Tribolium castaneum-insecticidal activity and mode of action. Environ Sci Pollut Res Int. 2018 Apr 30. doi: 10.1007/s11356-018-2068-1. [Epub ahead of print] PubMed PMID: 29713977.; 11: Sobkowiak R, Bojarska N, Krzyżaniak E, Wągiel K, Ntalli N. Chemoreception of botanical nematicides by Meloidogyne incognita and Caenorhabditis elegans. J Environ Sci Health B. 2018 Apr 30:1-10. doi: 10.1080/03601234.2018.1462936. [Epub ahead of print] PubMed PMID: 29708833.; 12: Hançer Aydemir D, Çifçi G, Aviyente V, Boşgelmez-Tinaz G. Quorum sensing inhibitor potential of trans-anethole aganist Pseudomonas aeruginosa. J Appl Microbiol. 2018 Apr 25. doi: 10.1111/jam.13892. [Epub ahead of print] PubMed PMID: 29694695.; 13: Wieczyńska J, Cavoski I. Antimicrobial, antioxidant and sensory features of eugenol, carvacrol and trans-anethole in active packaging for organic ready-to-eat iceberg lettuce. Food Chem. 2018 Sep 1;259:251-260. doi: 10.1016/j.foodchem.2018.03.137. Epub 2018 Mar 30. PubMed PMID: 29680052.; 14: Kowalcze M, Wyrwa J, Dziubaniuk M, Jakubowska M. Voltammetric Determination of Anethole on La(2)O(3)/CPE and BDDE. J Anal Methods Chem. 2018 Feb 20;2018:2158407. doi: 10.1155/2018/2158407. eCollection 2018. PubMed PMID: 29675284; PubMed Central PMCID: PMC5838461.; 15: Burcul F, Blazevic I, Radan M, Politeo O. Terpenes, Phenylpropanoids, Sulfur and Other Essential Oil Constituents as Inhibitors of Cholinesterases. Curr Med Chem. 2018 Mar 29. doi: 10.2174/0929867325666180330092607. [Epub ahead of print] PubMed PMID: 29600750.; 16: Seo E, Kang P, Seol GH. Trans-anethole prevents hypertension induced by chronic exposure to both restraint stress and nicotine in rats. Biomed Pharmacother. 2018 Jun;102:249-253. doi: 10.1016/j.biopha.2018.03.081. Epub 2018 Mar 22. PubMed PMID: 29567537.; 17: Andrade-Ochoa S, Sánchez-Aldana D, Chacón-Vargas KF, Rivera-Chavira BE, Sánchez-Torres LE, Camacho AD, Nogueda-Torres B, Nevárez-Moorillón GV. Oviposition Deterrent and Larvicidal and Pupaecidal Activity of Seven Essential Oils and their Major Components against Culex quinquefasciatus Say (Diptera: Culicidae): Synergism-antagonism Effects. Insects. 2018 Feb 14;9(1). pii: E25. doi: 10.3390/insects9010025. PubMed PMID: 29443951; PubMed Central PMCID: PMC5872290.; 18: Pavela R. Essential oils from Foeniculum vulgare Miller as a safe environmental insecticide against the aphid Myzus persicae Sulzer. Environ Sci Pollut Res Int. 2018 Apr;25(11):10904-10910. doi: 10.1007/s11356-018-1398-3. Epub 2018 Feb 3. PubMed PMID: 29397509.; 19: Akhbari M, Kord R, Jafari Nodooshan S, Hamedi S. Analysis and evaluation of the antimicrobial and anticancer activities of the essential oil isolated from Foeniculum vulgare from Hamedan, Iran. Nat Prod Res. 2018 Jan 7:1-4. doi: 10.1080/14786419.2017.1423310. [Epub ahead of print] PubMed PMID: 29308661.; 20: Bartoňková I, Dvořák Z. Essential oils of culinary herbs and spices display agonist and antagonist activities at human aryl hydrocarbon receptor AhR. Food Chem Toxicol. 2018 Jan;111:374-384. doi: 10.1016/j.fct.2017.11.049. Epub 2017 Nov 27. PubMed PMID: 29191726.
• PubChem Compound: 637563
• Last Modified: Nov 11 2021